Cas no 34293-02-2 (1-ethyl-8-methoxy-9H-beta-carboline)

34293-02-2 structure
Product name:1-ethyl-8-methoxy-9H-beta-carboline
CAS No:34293-02-2
MF:C14H14N2O
MW:226.273763179779
CID:2072896
1-ethyl-8-methoxy-9H-beta-carboline Chemical and Physical Properties
Names and Identifiers
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- 1-ethyl-8-methoxy-9H-beta-carboline
- 1-Ethyl-8-methoxy-beta-carbolin
- 1-ethyl-8-methoxy-beta-carboline
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- Inchi: InChI=1S/C14H14N2O/c1-3-11-13-10(7-8-15-11)9-5-4-6-12(17-2)14(9)16-13/h4-8,16H,3H2,1-2H3
- InChI Key: XOBFACUQMALBEU-UHFFFAOYSA-N
- SMILES: CCc1nccc2c3cccc(OC)c3[nH]c12
Computed Properties
- Exact Mass: 226.111
- Monoisotopic Mass: 226.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.9A^2
1-ethyl-8-methoxy-9H-beta-carboline Related Literature
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Ling Wang,Haihuan Wang,Haichao Yu,Feng Luo,Jiehua Li,Hong Tan RSC Adv., 2016,6, 114532-114540
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Janina Legendziewicz,Małgorzata Borzechowska,Graźyna Oczko,Gerd Meyer New J. Chem., 2000,24, 53-59
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Magdalena Markiton,Agnieszka Ciemięga,Katarzyna Maresz,Anna Szelwicka,Anna Chrobok New J. Chem., 2018,42, 13602-13611
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Qiong Zheng J. Mater. Chem. A, 2017,5, 10928-10935
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Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
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